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Compound of Interest

Compound Name: 2-Chloro-3,8-diethylquinoline

CAS No.: 1031928-05-8

Cat. No.: B15171685

Get Quote

Executive Summary: Immediate Action Plan
Status: Hazardous Chemical Waste (Halogenated / Toxic) Primary Hazard: Skin/Eye Irritant,

Potential Mutagen, Aquatic Toxin. Disposal Method: High-Temperature Incineration (via

EHS/Waste Management). Do Not: Flush down drains, mix with oxidizers, or dispose of in

regular trash.

Hazard Profiling & Causality
As a Senior Application Scientist, it is critical to understand why specific disposal routes are

chosen. The safety profile of 2-Chloro-3,8-diethylquinoline is dictated by three structural

features:

The Quinoline Core (Toxicity): Quinoline derivatives are nitrogen-containing polycyclic

aromatic hydrocarbons (N-PAHs). The EPA classifies the parent quinoline as a probable

human carcinogen (Group B2). While the 3,8-diethyl substitution alters metabolic pathways,

we must treat this as a suspected mutagen/carcinogen (Carc. 2 / Muta. 2) to ensure

maximum personnel safety.
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The C-2 Chlorine Atom (Disposal Stream): The chlorine substituent at the 2-position

classifies this as Halogenated Organic Waste. Standard incineration (used for non-

halogenated solvents) is insufficient. It requires high-temperature incineration (>1100°C) with

scrubber systems to prevent the formation of dioxins and hydrochloric acid gas.

Diethyl Substitution (Lipophilicity): The ethyl groups at positions 3 and 8 significantly increase

the molecule's lipophilicity (LogP). This facilitates rapid absorption through the skin and

biological membranes. Standard latex gloves offer insufficient protection; Nitrile or Silver

Shield® laminates are required.

Physical & Chemical Properties Relevant to
Disposal[1][2]

Property Value / Characteristic Operational Implication

Physical State
Solid (likely crystalline) or

Viscous Oil

Dictates "Solid Waste" vs.

"Liquid Waste" stream.

Solubility
Low in water; High in DCM,

Ethyl Acetate

Do not attempt aqueous

neutralization. Use organic

solvents for rinsing.

Reactivity
Susceptible to Nucleophilic

Aromatic Substitution (SnAr)

Avoid Strong Bases: Can

hydrolyze to release chloride

ions. Avoid Strong Acids:

Potential for protonation and

salt formation.

Flash Point
Predicted >110°C

(Combustible)

Not a D001 Ignitable Hazard,

but burns in a fire.

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Compound / Reaction Residue)
Best for: Expired stocks, spill cleanup materials, or solid reaction byproducts.

Segregation: Isolate the material. Do not mix with oxidizers (e.g., permanganates, nitrates)

as N-oxides may form, creating exothermic instability.
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Packaging:

Place the solid material in a clear, sealable polyethylene bag (minimum 4 mil thickness).

Double-bag the material to prevent micro-particulate leakage.

Labeling:

Apply a Hazardous Waste Label.[1]

Chemical Name: "2-Chloro-3,8-diethylquinoline" (Do not use abbreviations).

Hazard Checkbox: Toxic, Irritant.[2]

Constituents: "100% Halogenated Organic Solid."

Storage: Place the double-bagged material into the laboratory's designated Solid Hazardous

Waste Drum (typically a wide-mouth HDPE drum).

B. Liquid Waste (Solutions / Mother Liquors)
Best for: Material dissolved in solvents (DCM, Chloroform, Ethyl Acetate).

Compatibility Check: Ensure the receiving carboy contains Halogenated Solvents.

Critical: Never add this to an "Acid Waste" or "Oxidizer Waste" stream.

Transfer:

Use a funnel to prevent drips.

Pour the solution slowly into the Halogenated Waste Carboy.

Rinsing:

Rinse the original container 3x with a compatible solvent (e.g., Dichloromethane).

Add all rinsate to the same Halogenated Waste Carboy.
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Log Entry: Immediately record the addition on the carboy's waste accumulation log sheet.

Entry: "Halogenated Organics (Quinoline derivative) - [Volume]."

C. Contaminated Glassware & Consumables
Glassware: Rinse with Acetone or DCM. Collect rinsate as Liquid Waste (see Section B).

Once rinsed, glassware can be washed normally.

Sharps/Syringes: If used for injection of this compound, dispose of immediately in a Red

Biohazard/Sharps container labeled "Chemically Contaminated."

Gloves/Wipes: Treat as solid hazardous waste (Section A).

Waste Stream Decision Tree (Workflow)
Figure 1: Decision matrix for segregating quinoline wastes. Note that even if dissolved in non-

halogenated solvents (like acetone), the presence of the chlorinated quinoline forces the

mixture into the Halogenated Waste stream.

Emergency Contingencies
Spill Management

Small Spill (<10g/10mL):

Evacuate immediate area.[3][2] Ensure ventilation.

Don PPE: Nitrile gloves (double layered), safety goggles, lab coat.

Solid: Cover with wet paper towels to prevent dust, then scoop into a bag.

Liquid: Absorb with vermiculite or spill pads.

Clean surface with soap and water; collect all cleanup materials as Solid Hazardous

Waste.

Large Spill: Evacuate the lab and call EHS/Emergency Response immediately.
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Exposure First Aid
Skin Contact: Wash with soap and water for 15 minutes.[2] The lipophilic nature requires

thorough mechanical washing, not just rinsing.

Eye Contact: Flush for 15 minutes. Seek medical attention immediately (corneal damage

risk).

Regulatory Framework (RCRA)
While this specific isomer may not have a unique RCRA "U-list" number, it is regulated under

the "Mixture Rule" and "Derived-From Rule" principles of the EPA.

Waste Classification:

Primary: Non-Specific Source Waste (Halogenated).[4]

RCRA Code Application: If the lab determines the waste exhibits toxicity via TCLP, it may

carry a D000 series code. However, standard industry practice is to manage it as RCRA

Hazardous Waste pending incineration.

DOT Transport (if shipping waste):

Proper Shipping Name: Toxic solids, organic, n.o.s. (2-Chloro-3,8-diethylquinoline).

Class: 6.1

Packing Group: III
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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